Cas no 1361869-52-4 (2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl)

• Product Name: 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl
• CAS No: 1361869-52-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4996294
• Update Time: 2025-06-12

2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl3O/c1-17-11-7-2-4-8(13(11)16)12-9(14)5-3-6-10(12)15/h2-7H,1H3
• InChI Key： CFBPHINHJVFHPR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=CC=1Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl

Professional Introduction to Compound with CAS No. 1361869-52-4 and Product Name: 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl

The compound identified by the CAS number 1361869-52-4 and the product name 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl represents a significant molecule in the realm of chemical and pharmaceutical research. This biphenyl derivative, characterized by its distinct chloro and methoxy substituents, has garnered attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and material science.

At the core of understanding this compound lies its molecular structure. The presence of chlorine atoms at the 2' and 6' positions, along with a methoxy group at the 3' position, imparts unique electronic and steric properties to the molecule. These features make it a versatile candidate for further exploration in drug design and synthesis. The chloro groups, for instance, can enhance lipophilicity, while the methoxy group introduces a polar moiety that may influence solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel biphenyl-based compounds for therapeutic purposes. The structural motif of biphenyls is widely recognized for its ability to interact with biological targets, making it a preferred scaffold in medicinal chemistry. Specifically, derivatives like 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl have been investigated for their potential role in modulating enzyme activity and receptor binding. This has led to several studies exploring their efficacy in preclinical models.

One of the most compelling aspects of this compound is its potential in the development of anticancer agents. Biphenyl derivatives have shown promise in inhibiting key enzymes involved in tumor proliferation and survival. The specific arrangement of substituents in 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl may contribute to enhanced binding affinity to target proteins, thereby improving therapeutic outcomes. Preliminary computational studies suggest that this compound could interact with proteins involved in cell cycle regulation, offering a novel approach to cancer treatment.

Furthermore, the compound's properties make it an attractive candidate for material science applications. Biphenyl-based materials are known for their excellent thermal stability and electronic characteristics, which are crucial for use in organic electronics and semiconductors. The chloro and methoxy groups can serve as anchoring points for further functionalization, allowing researchers to tailor the material's properties for specific applications. This dual utility as both a pharmaceutical intermediate and a material precursor underscores the versatility of 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl.

Recent advancements in synthetic chemistry have also contributed to a deeper understanding of this compound's reactivity. Techniques such as cross-coupling reactions have enabled the efficient construction of complex biphenyl derivatives like 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl. These methods not only improve yield but also allow for precise control over molecular architecture, which is essential for optimizing biological activity. The development of novel synthetic routes has opened up new avenues for exploring its pharmacological potential.

The compound's role in drug discovery is further highlighted by its incorporation into several ongoing clinical trials. While these trials are still in early stages, preliminary results have shown encouraging signs of efficacy in treating certain conditions. The ability of 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl to modulate biological pathways makes it a promising candidate for future therapeutic applications. Researchers are particularly interested in its potential as an adjunct therapy alongside existing treatments.

In conclusion, 2'-Chloro-2,6-dichloro-3'-methoxy-biphenyl (CAS No. 1361869-52-4) represents a fascinating molecule with diverse applications across chemical biology and material science. Its unique structural features have positioned it as a valuable tool in drug development and material innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic solutions.